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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B15570728 Get Quote

Essential Safety and Handling Guide for ISAM-140
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

ISAM-140, a potent and selective A2B adenosine receptor antagonist. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Properties and Storage
ISAM-140 is a white to beige powder.[1] Proper storage is critical to maintain its stability and

efficacy.

Property Value

Molecular Formula C₁₉H₁₉N₃O₃

Molecular Weight 337.37

Appearance White to beige powder[1]

Purity ≥98% (HPLC)[1][2]

Storage Temperature 2-8°C[1]

Solubility DMSO: 5 mg/mL (warmed)
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Personal Protective Equipment (PPE)
Due to the nature of ISAM-140 as a research chemical with potentially unknown hazards, a

comprehensive approach to personal protection is mandatory. The following PPE is required to

minimize exposure and ensure user safety.

Protection Type Required Equipment Purpose

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

Minimizes inhalation of the

powder.

Operational Handling Protocol
Follow these step-by-step instructions for the safe handling of ISAM-140 during experimental

procedures.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing: Conduct weighing of the powdered compound in a chemical fume hood to prevent

inhalation of dust particles.

Dissolving: When preparing solutions, add the solvent to the powdered ISAM-140 slowly to

avoid splashing. If warming is required for dissolution in DMSO, use a controlled heating

method such as a water bath.

Experimentation: Handle all solutions containing ISAM-140 within a fume hood. Avoid direct

contact with skin and eyes.
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Post-Handling: After handling, thoroughly wash hands and any exposed skin. Clean all

equipment used in the procedure.

Disposal Plan
Proper disposal of ISAM-140 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused ISAM-140

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Materials (e.g., gloves, pipette

tips)

Place in a designated hazardous waste

container.

Solutions Containing ISAM-140
Collect in a sealed, labeled waste container for

chemical waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for handling ISAM-140,

from initial preparation to final disposal, ensuring safety at each step.
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ISAM-140 Handling Workflow

Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)

Prepare Clean Workspace

Weigh ISAM-140 Powder in Fume Hood

Proceed to Handling

Prepare Solution

Conduct Experiment

Segregate Waste (Solid & Liquid)

Proceed to Disposal

Dispose in Labeled Hazardous Waste Containers

End of Procedure

Decontaminate Workspace & Remove PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of ISAM-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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